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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993

Essential Safety and Handling Guide for
Esprocarb

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Esprocarb, a thiocarbamate herbicide. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices.

Esprocarb is classified as a pesticide and presents several hazards. It is toxic if inhaled and is
toxic to aquatic life with long-lasting effects[1][2][3]. Overexposure can lead to symptoms such
as dizziness, nausea, muscle weakness, and respiratory failure[4]. Therefore, strict adherence
to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure during handling. The required
level of protection depends on the specific task being performed. At a minimum, a long-sleeved
shirt, long pants, socks, and closed-toe shoes should be worn for any task involving
Esprocarb[5].
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Operational and Disposal Plans

1. Safe Handling and Storage Protocol

» Engineering Controls: Always handle Esprocarb in a well-ventilated area. Use of a chemical
fume hood or installing local exhaust ventilation at the source of generation is highly
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recommended. Safety showers and eyewash stations must be readily accessible and clearly
marked.

e Personal Hygiene: Do not eat, drink, or smoke in areas where Esprocarb is handled or
stored. Wash hands and face thoroughly with soap and water after handling and before
breaks.

e Handling Procedures: Avoid all direct contact with the chemical. Prevent the generation of
mists or vapors. When transferring, pour carefully to avoid splashing.

o Storage: Store Esprocarb in a locked, secure area, inaccessible to unauthorized personnel.
The storage location should be a cool, dry, and well-ventilated place away from direct
sunlight and sources of heat or ignition. Keep containers tightly closed and stored in the
original, light-shielding packaging.

2. Spill Response Protocol
In the event of a spill, follow these steps immediately:

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the contaminated zone.

o Ventilate: If safe to do so, increase ventilation in the area.

o Wear PPE: Before re-entering the area, don the appropriate PPE as specified in the table
above for "Spill Cleanup.”

o Containment: Prevent the spill from spreading and entering drains, sewers, or waterways.
Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

o Cleanup: Carefully collect the absorbent material and spilled substance using non-sparking
tools. Place the waste into a sealable, clearly labeled container for hazardous waste.

o Decontamination: Wash the spill area thoroughly with large amounts of water and detergent.
Collect the decontamination water for disposal as hazardous waste.

e Reporting: Report the incident to the appropriate safety officer or supervisor.
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3. Waste Disposal Plan

The disposal of Esprocarb and its containers must be managed carefully to prevent
environmental contamination.

e Unused Product: Unwanted or expired Esprocarb is considered hazardous waste. It should
be disposed of through a licensed hazardous waste disposal company. Do not pour leftover
pesticides down the sink, toilet, or any drain.

» Empty Containers: Empty containers retain hazardous residue. Never reuse them for any
other purpose. To prepare for disposal, containers must be triple-rinsed:

[e]

Fill the container about one-quarter full with water.

o

Replace the cap and shake vigorously for 30 seconds.

[¢]

Pour the rinse water (rinsate) into the spray tank or a collection vessel for later disposal.

o

Repeat this rinsing procedure two more times.

» Disposal of Rinsed Containers: After triple-rinsing, dispose of the container according to local
and state regulations. This may involve recycling programs like drumMUSTER or disposal at
a designated facility.

o Contaminated Materials: All materials used for spill cleanup (absorbents, PPE, etc.) must be
collected in a sealed container, labeled as hazardous waste, and disposed of through a
certified waste management service.

Toxicity Data

The following table summarizes key toxicological data for Esprocarb.
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Metric Value Species & Route Reference
LD50 (Acute Oral
o >2000 mg/kg Rat, oral
Toxicity)
LD50 (Acute Dermal
>2000 mg/kg Rat, dermal

Toxicity)
LC50 (Acute Mammal, inhalation (4
: . >4 mg/L
Inhalation Toxicity) hrs)
LC50 (Aquatic ]
o 1.52 g/L Fish (96 hrs)
Toxicity)
Persistence 50 days Soil half-life

Emergency Spill Workflow

The following diagram illustrates the procedural flow for responding to an Esprocarb spill.
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Caption: Workflow for Emergency Response to an Esprocarb Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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